Cas no 868145-05-5 (methyl (2Z)-2-(4-hydroxy-3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate)

• Product Name: methyl (2Z)-2-(4-hydroxy-3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate
• CAS No: 868145-05-5
• MF: C₁₈H₁₄O₆
• MW: 326.300165653229
• CID: 6614151
• PubChem ID: 6535313
• Update Time: 2025-11-01

methyl (2Z)-2-(4-hydroxy-3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-2-(4-hydroxy-3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate
• SR-01000098574
• AB00686384-01
• (Z)-methyl 2-(4-hydroxy-3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-5-carboxylate
• F1673-7100
• 868145-05-5
• methyl (2Z)-2-[(4-hydroxy-3-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-5-carboxylate
• methyl (2Z)-2-[(4-hydroxy-3-methoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate
• SR-01000098574-1
• AKOS002226309

• Inchi： 1S/C18H14O6/c1-22-15-7-10(3-5-13(15)19)8-16-17(20)12-9-11(18(21)23-2)4-6-14(12)24-16/h3-9,19H,1-2H3/b16-8-
• InChI Key： FRGQUTFBRMOBND-PXNMLYILSA-N
• SMILES： O1/C(=C\C2C=CC(=C(C=2)OC)O)/C(C2C=C(C(=O)OC)C=CC1=2)=O

Computed Properties

• Exact Mass: 326.07903816g/mol
• Monoisotopic Mass: 326.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.1Ų

Additional information on methyl (2Z)-2-(4-hydroxy-3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate

Introduction to Methyl (2Z)-2-(4-hydroxy-3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate (CAS No. 868145-05-5)

Methyl (2Z)-2-(4-hydroxy-3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate, a compound with the CAS number 868145-05-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its fused benzofuran core and functionalized aromatic ring systems, positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of methyl (2Z)-2-(4-hydroxy-3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate is intricately designed to interact with biological targets in a highly specific manner. The presence of multiple functional groups, including hydroxyl and methoxy substituents on the aromatic ring, as well as the enone moiety in the benzofuran scaffold, contributes to its unique pharmacophoric features. These features are critical for modulating biological pathways and have been extensively studied in recent years for their potential in treating various diseases.

Recent research has highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to mimic natural products and exhibit a wide range of biological activities. The benzofuran scaffold, in particular, has been implicated in numerous pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties. Studies have demonstrated that modifications within this scaffold can significantly alter the biological profile of the compounds, making them more effective or selective against specific targets.

In particular, the compound methyl (2Z)-2-(4-hydroxy-3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate has been investigated for its potential role in modulating enzyme activity and cellular signaling pathways. The enone group within the molecule is known to exhibit significant interactions with various enzymes, including those involved in metabolic pathways and inflammatory responses. This has led to its exploration as a lead compound for developing novel therapeutic agents.

The synthesis of this compound involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 4-hydroxy-3-methoxybenzaldehyde and subsequent condensation reactions to form the benzofuran core. Advanced synthetic techniques have been employed to ensure high yield and purity, which are crucial for subsequent biological evaluation.

The biological evaluation of methyl (2Z)-2-(4-hydroxy-3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate has revealed several promising activities. In vitro studies have shown that this compound exhibits potent inhibitory effects on various enzymes associated with inflammation and oxidative stress. These findings are particularly relevant given the increasing recognition of these pathways in the pathogenesis of chronic diseases such as cancer and neurodegenerative disorders.

Furthermore, preclinical studies have indicated that this compound demonstrates good oral bioavailability and favorable pharmacokinetic properties when administered to animal models. These characteristics are essential for translating laboratory findings into clinical applications and highlight the potential of this molecule as a drug candidate. The results from these studies have prompted further investigation into its mechanism of action and potential therapeutic benefits.

The structural features of methyl (2Z)-2-(4-hydroxy-3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify additional analogs with enhanced potency or selectivity. This approach has been successfully applied in other areas of drug discovery and holds great promise for optimizing this compound's therapeutic potential.

In conclusion, methyl (2Z)-2-(4-hydroxy-3-methoxyphenyl)methylidene-3-oxyo-o-dihydro-o-benzo-furan-o-carboxylic acid methyl ester (CAS No. 86814505) is a structurally complex heterocyclic molecule with significant potential in pharmaceutical applications. Its unique chemical properties and demonstrated biological activities position it as a valuable asset in ongoing efforts to develop novel therapeutic agents. Continued research into this compound will likely uncover further insights into its mechanism of action and expand its therapeutic utility.